Cas no 2228845-25-6 ((1-{3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanamine)

• Product Name: (1-{3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanamine
• CAS No: 2228845-25-6
• MF: C₉H₁₂F₃N₃
• MW: 219.20689201355
• CID: 5980308
• PubChem ID: 165968013
• Update Time: 2025-08-05

(1-{3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanamine
• 2228845-25-6
• (1-{[3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}cyclopropyl)methanamine
• EN300-1955223

• Inchi： 1S/C9H12F3N3/c10-9(11,12)7-6(4-14-15-7)3-8(5-13)1-2-8/h4H,1-3,5,13H2,(H,14,15)
• InChI Key： FOHDAUFBVOGVLT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)CC1(CN)CC1)(F)F

Computed Properties

• Exact Mass: 219.09833188g/mol
• Monoisotopic Mass: 219.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.7Ų

Additional information on (1-{3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanamine

The Compound CAS No. 2228845-25-6: (1-{3-(Trifluoromethyl)-1H-Pyrazol-4-ylmethyl}Cyclopropyl)Methanamine

The compound with CAS number 2228845-25-6, named (1-{3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanamine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of a cyclopropyl group, a pyrazole ring, and a trifluoromethyl substituent, which collectively contribute to its distinctive chemical properties. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various disease states.

Trifluoromethyl groups are known for their electron-withdrawing effects, which can enhance the stability and bioavailability of molecules. In this compound, the trifluoromethyl group is attached to a pyrazole ring, a heterocyclic structure that is widely recognized for its biological activity. The pyrazole ring itself is a key structural element in many pharmaceutical agents due to its ability to interact with various biological targets, such as enzymes and receptors. The integration of this group with a cyclopropyl moiety further enhances the molecule's versatility, making it a promising candidate for further exploration in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving palladium-catalyzed cross-coupling techniques. These methods not only improve the yield but also ensure high purity, which is critical for downstream applications in pharmacological studies. The synthesis process involves the strategic placement of functional groups to optimize the molecule's solubility and permeability, both of which are essential for effective drug delivery.

From a pharmacological perspective, (1-{3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanamine has shown potential as a lead compound in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits selective inhibitory activity against specific kinases, suggesting its potential as a therapeutic agent with minimal off-target effects.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The cyclopropyl group within its structure contributes to its mechanical stability, making it a candidate for use in advanced materials such as polymers and composites. Recent research has explored its ability to enhance the mechanical properties of polymer matrices through covalent incorporation into polymer backbones.

From an environmental standpoint, the compound's degradation pathways have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the molecule undergoes rapid biodegradation due to the presence of labile functional groups. This finding is significant for ensuring that its use in industrial applications does not pose long-term environmental risks.

Looking ahead, ongoing research aims to further optimize this compound's properties through structural modifications. For instance, researchers are exploring the substitution of different groups on the pyrazole ring to enhance its bioactivity while maintaining stability. Additionally, efforts are being made to investigate its pharmacokinetic profile in vivo to better understand its absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, (1-{3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanamine represents a versatile molecule with promising applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in both medicinal chemistry and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.